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Compound of Interest

Compound Name: Monostearin

Cat. No.: B054103

This technical guide provides an in-depth overview of Monostearin (Glycerol Monostearate),
focusing on its CAS identification and critical safety information for laboratory applications. The
content is tailored for researchers, scientists, and professionals in drug development,
presenting data in a structured format with detailed protocols and visualizations to ensure safe
handling and use.

Chemical Identification and CAS Numbers

Monostearin, also known as Glyceryl Monostearate (GMS), is a monoglyceride commonly
used as an emulsifier.[1][2] It is the glycerol ester of stearic acid.[1][2] Commercially, it is
produced by the glycerolysis of triglycerides from vegetable or animal fats and glycerol.[2]
Monostearin can exist as a mixture of different isomers and related substances. This leads to
several associated CAS (Chemical Abstracts Service) numbers.
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Substance Name CAS Number Description

A mixture of variable
proportions of glyceryl
monostearate and glyceryl
Monostearin (Mixture) 31566-31-1 monopalmitate.[3][4][5] This is
the most common CAS
number for commercial

Glyceryl Monostearate.

Refers specifically to the 1-

1-Monostearin 123-94-4 stearoyl-rac-glycerol isomer.[6]

[7](8]

Refers specifically to the 2-

2-Monostearin 621-61-4 glycerol monostearate isomer.

[2]

Another CAS number
Glyceryl Stearate 11099-07-3 sometimes associated with

Glyceryl Stearate.[9]

For the purposes of this guide, we will focus on the most commonly cited CAS number for
laboratory-grade Glyceryl Monostearate, 31566-31-1.

Physical and Chemical Properties

Monostearin is a white or yellowish waxy solid.[9] It is odorless and tasteless.[9] Key
guantitative properties are summarized below.
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Property Value Source
Molecular Formula C21H4204 [31[9][10]
Molar Mass 358.56 g/mol [O][10][11]
Melting Point 55-60 °C [9]

Boiling Point ~410.96 °C (estimate) 9]
Density 0.97 g/cm?3 [9]

Insoluble in water; soluble in
hot organic solvents like
ethanol, benzene, and
Solubility acetone.[9][11] It can be
dispersed in hot water with
strong agitation to form an

emulsion.[9]

Safety Data Sheet (SDS) Summary

The following information is a summary of key safety data typically found in a Safety Data
Sheet for Monostearin (CAS: 31566-31-1).

Monostearin is generally not considered a hazardous substance according to the OSHA
Hazard Communication Standard (29 CFR 1910.1200).[5][12] However, it is considered slightly
hazardous in case of skin or eye contact (irritant), ingestion, or inhalation.[3][13] High dust
concentrations may present an ignition risk.[14]

Monostearin exhibits low acute toxicity.

Toxicity Data Value Species Source
Oral LD50 > 5,000 mg/kg Mouse [15]
Dermal LD50 > 2,000 mg/kg Rat [15]
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e Carcinogenic, Mutagenic, and Teratogenic Effects: No data available to suggest

carcinogenic, mutagenic, or teratogenic effects.[3][13]

o Chronic Health Effects: Repeated or prolonged exposure is not known to aggravate any

medical condition.[3][13]

Exposure Route

First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. Seek medical attention

if symptoms persist.[3][13]

Skin Contact

Wash the affected area with soap and water. If

irritation develops, seek medical attention.[3][13]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes. Remove contact lenses if
present and easy to do. Get medical attention if

irritation occurs.[3][13]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. If large quantities are swallowed, contact

a physician.[3][13]

Monostearin is combustible at high temperatures.[3]

o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, water spray, or

foam.[3][13][14]

o Unsuitable Extinguishing Media: Do not use a direct water jet, as it may scatter the material.

[3][13]

e Products of Combustion: Carbon oxides (CO, C0O2).[3][13]

o Explosion Hazards: Not considered an explosion risk in the presence of mechanical impact

or static discharge.[3][13]

Experimental Protocols for Laboratory Use
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The following protocols outline the safe handling and use of monostearin in a laboratory

setting.

When handling monostearin, especially in powder form, the following PPE is recommended:

Eye Protection: Safety glasses with side-shields or goggles.[16]

Hand Protection: Chemically resistant gloves.[3]

Body Protection: A standard laboratory coat.[3]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a
particulate filter.[14]

Handling: Avoid creating dust.[17] Use in a well-ventilated area or under a fume hood.[13]
Keep away from heat and sources of ignition.[13] Ground all equipment containing the
material to prevent static discharge.[13]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][13][17]
Protect from light, as it is light-sensitive.[3][13]

Small Spills: Use appropriate tools to carefully scoop the spilled solid into a designated
waste container, minimizing dust generation.[3][13] Clean the surface with water.[3][13]

Large Spills: Use a shovel to place the material into a suitable waste disposal container.[3]

Disposal: Dispose of waste material in accordance with federal, state, and local
environmental regulations.[13]

Mandatory Visualizations

The following diagrams provide visual summaries of key safety workflows and information

structures.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b054103?utm_src=pdf-body
https://www.benchchem.com/product/b054103?utm_src=pdf-body
https://www.fishersci.co.uk/store/msds?partNumber=11324918&productDescription%3DGLYCEROL+MONOSTEARATE+++PURIFIED+1KG&countryCode=GB&language=en
https://www.oxfordlabchem.com/msds/(G-04418)%20GLYCEROL%20MONOSTEARATE.pdf
https://www.oxfordlabchem.com/msds/(G-04418)%20GLYCEROL%20MONOSTEARATE.pdf
https://www.integraclear.com/msds/G612_25692_101.pdf
https://www.echemi.com/sds/glyceryl-monostearate-pd20150901002.html
https://tr.psgraw.com/wp-content/uploads/2021/12/MSDS-FOR-Glycerol-Monostearate.pdf
https://tr.psgraw.com/wp-content/uploads/2021/12/MSDS-FOR-Glycerol-Monostearate.pdf
https://tr.psgraw.com/wp-content/uploads/2021/12/MSDS-FOR-Glycerol-Monostearate.pdf
https://www.oxfordlabchem.com/msds/(G-04418)%20GLYCEROL%20MONOSTEARATE.pdf
https://tr.psgraw.com/wp-content/uploads/2021/12/MSDS-FOR-Glycerol-Monostearate.pdf
https://www.echemi.com/sds/glyceryl-monostearate-pd20150901002.html
https://www.oxfordlabchem.com/msds/(G-04418)%20GLYCEROL%20MONOSTEARATE.pdf
https://tr.psgraw.com/wp-content/uploads/2021/12/MSDS-FOR-Glycerol-Monostearate.pdf
https://www.oxfordlabchem.com/msds/(G-04418)%20GLYCEROL%20MONOSTEARATE.pdf
https://tr.psgraw.com/wp-content/uploads/2021/12/MSDS-FOR-Glycerol-Monostearate.pdf
https://www.oxfordlabchem.com/msds/(G-04418)%20GLYCEROL%20MONOSTEARATE.pdf
https://tr.psgraw.com/wp-content/uploads/2021/12/MSDS-FOR-Glycerol-Monostearate.pdf
https://www.oxfordlabchem.com/msds/(G-04418)%20GLYCEROL%20MONOSTEARATE.pdf
https://tr.psgraw.com/wp-content/uploads/2021/12/MSDS-FOR-Glycerol-Monostearate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety Data Sheet (SDS)

for Monostearin

Hazard Ass¢ssment Emergency Re‘?ponse Preventative Measures Other Information
A
1. Identification 4. First-Aid Measures 7. Handling and Storage 9. Physical/Chemical Properties
2. Hazard(s) Identification 5. Fire-Fighting Measures 8. Exposure Controls/PPE 11. Toxicological Info
3. Composition 6. Accidental Release 10. Stability and Reactivity 12. Ecological Info

13. Disposal

14. Transport Info

15. Regulatory Info

16. Other Information

Click to download full resolution via product page

Caption: Key sections of a Safety Data Sheet (SDS) for Monostearin.
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Caption: Logical workflow for the safe laboratory use of Monostearin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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